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Compound of Interest

Compound Name: 2-Amino-5-chlorobenzamide

Cat. No.: B107076 Get Quote

For laboratory professionals engaged in research and drug development, adherence to strict

safety and disposal protocols is paramount for ensuring a safe working environment and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

proper disposal of 2-Amino-5-chlorobenzamide, a halogenated organic compound.

Hazard Assessment and Personal Protective
Equipment (PPE)
Before handling 2-Amino-5-chlorobenzamide for disposal, it is crucial to understand its

potential hazards. While a specific Safety Data Sheet (SDS) for this exact compound should

always be the primary reference, related compounds exhibit skin and eye irritation.[1][2]

Therefore, appropriate personal protective equipment must be worn.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood to avoid

inhaling dust or vapors.[3][4]
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Waste Characterization and Segregation
Proper identification and segregation of chemical waste at the source are critical to prevent

dangerous reactions and ensure correct disposal.[5]

Chemical Classification: 2-Amino-5-chlorobenzamide is a halogenated organic solid.

Segregation: This waste must be collected in a designated "Halogenated Organic Waste"

container.[1] It should be kept separate from:

Non-halogenated solvents[5]

Acids and bases

Aqueous waste

Other incompatible materials[6]

Step-by-Step Disposal Protocol
Disposal of 2-Amino-5-chlorobenzamide must be handled through your institution's

Environmental Health and Safety (EHS) program.[7] Never dispose of this chemical down the

drain or in regular trash.[7][8]

Experimental Protocol for Waste Collection:

Container Selection:

Choose a container that is in good condition, free of leaks or cracks, and compatible with

the chemical.[6] High-density polyethylene (HDPE) is a suitable option.[1]

The container must have a secure, sealable lid.[9] Keep the container closed except when

adding waste.[6]

Waste Transfer:

Carefully transfer the solid 2-Amino-5-chlorobenzamide waste into the designated

container.
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If the chemical is in a solution, transfer the liquid to a designated "Halogenated Organic

Liquid Waste" container. Do not pour it down the drain.[1]

Labeling:

Immediately label the waste container with a hazardous waste tag provided by your

institution's EHS department.[7][10]

The label must include the following information in full (no abbreviations or chemical

formulas):[6][7]

The words "Hazardous Waste"

Full Chemical Name: "2-Amino-5-chlorobenzamide"

Quantity/Concentration

Date of waste generation

Your name, department, and contact information

Appropriate hazard pictograms[7]

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

near the point of generation.[11]

Ensure the storage area has secondary containment to capture any potential leaks.[9]

Segregate the container from incompatible materials according to your institution's

chemical storage plan.[11]

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[6]
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The final disposal of halogenated organic compounds is typically conducted via high-

temperature incineration by a licensed hazardous waste disposal facility.[1]

Quantitative Data Summary
While specific disposal limits for 2-Amino-5-chlorobenzamide are not broadly published and

are subject to local regulations, the following table summarizes key physical and safety data.

Property Value

Chemical Name 2-Amino-5-chlorobenzamide

CAS Number 5202-85-7

Physical State Solid

Melting Point 169-171°C[12]

Boiling Point 290.1±25.0 °C (Predicted)[12]

Solubility Soluble in acetone[12]

Storage Temperature
Room temperature, in an inert atmosphere and

dark place[12]

Primary Disposal Route Licensed Hazardous Waste Incineration[1]

Prohibited Disposal Sewer System, Regular Trash[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Amino-5-chlorobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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